2-(cyclopropylmethoxy)acetic Acid
Overview
Description
“2-(cyclopropylmethoxy)acetic Acid” is a chemical compound with the molecular formula C6H10O3 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of “2-(cyclopropylmethoxy)acetic Acid” consists of a cyclopropyl group attached to a methoxy group, which is further attached to an acetic acid moiety . The exact mass of the molecule is 130.062994177 g/mol .
Physical And Chemical Properties Analysis
“2-(cyclopropylmethoxy)acetic Acid” has a molecular weight of 130.14 g/mol . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound has a complexity of 107 .
Scientific Research Applications
Drug Development
2-(cyclopropylmethoxy)acetic Acid: plays a role in the pharmaceutical industry, particularly in the development of new drugs. It can act as a building block for synthesizing active pharmaceutical ingredients (APIs) or intermediates. The compound’s carboxylic acid group is reactive and can be used to form esters and amides, which are common functionalities in drug molecules . Additionally, its unique structure could be exploited to improve the pharmacokinetic properties of potential drugs.
Organic Synthesis
In organic chemistry, 2-(cyclopropylmethoxy)acetic Acid is valuable for its potential use in synthetic pathways. It can participate in various organic reactions, such as condensation, to create complex organic molecules. Its cyclopropyl group may impart stability or introduce steric hindrance in chemical reactions, influencing the outcome of synthetic routes .
Agriculture
This compound may find applications in agriculture, particularly in the synthesis of agrochemicals. The carboxylic acid functionality is a common moiety in herbicides and fungicides. Research into its derivatives could lead to the development of new compounds that help protect crops from pests and diseases .
Material Science
2-(cyclopropylmethoxy)acetic Acid: could contribute to material science through the development of new polymers or coatings. Its ability to react with various chemical groups makes it a candidate for creating novel materials with specific properties, such as increased durability or resistance to environmental factors .
Analytical Chemistry
In analytical chemistry, derivatives of 2-(cyclopropylmethoxy)acetic Acid might be used as standards or reagents in chromatographic methods. They could help in the quantification or identification of substances within complex mixtures, playing a crucial role in quality control and research laboratories .
Life Sciences
The life sciences could benefit from 2-(cyclopropylmethoxy)acetic Acid in the study of cellular processes. As a metabolite analog, it could be used to probe enzyme mechanisms or to trace metabolic pathways within cells, aiding in the understanding of disease states and the development of therapeutic strategies .
properties
IUPAC Name |
2-(cyclopropylmethoxy)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c7-6(8)4-9-3-5-1-2-5/h5H,1-4H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUWMURBOFGBWBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30465683 |
Source
|
| Record name | 2-(cyclopropylmethoxy)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30465683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopropylmethoxy)acetic Acid | |
CAS RN |
246869-08-9 |
Source
|
| Record name | 2-(cyclopropylmethoxy)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30465683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (cyclopropylmethoxy)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
